Cas no 1042623-00-6 (2,2-Difluoro-2-(3-fluorophenyl)acetic acid)

• Product Name: 2,2-Difluoro-2-(3-fluorophenyl)acetic acid
• CAS No: 1042623-00-6
• MF: C₈H₅F₃O₂
• MW: 190.1193
• MDL: MFCD11167798
• CID: 4559721
• PubChem ID: 28740324
• Update Time: 2024-11-04

2,2-Difluoro-2-(3-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-DIFLUORO-2-(3-FLUOROPHENYL)ACETIC ACID
• LWPIEUDEANOHJM-UHFFFAOYSA-N
• SY038881
• AC1480
• EN300-96768
• AKOS009222316
• SCHEMBL17420738
• 1042623-00-6
• CS-12160
• DB-133998
• MFCD11167798
• 2,2-DIFLUORO-2-(3-FLUOROPHENYL)ACETICACID
• CS-0209876
• 2,2-Difluoro-2-(3-fluorophenyl)acetic acid

• MDL： MFCD11167798
• Inchi： 1S/C8H5F3O2/c9-6-3-1-2-5(4-6)8(10,11)7(12)13/h1-4H,(H,12,13)
• InChI Key： LWPIEUDEANOHJM-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(C1C([H])=C([H])C([H])=C(C=1[H])F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes